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Compound of Interest

Compound Name: Aluminum bromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, properties, and
applications of aluminum bromide (AIBrs), a versatile Lewis acid with significant utility in

organic synthesis and other industrial processes. This document is intended to serve as a
valuable resource for researchers, scientists, and professionals in drug development and

related fields.

Introduction

Aluminum bromide is an inorganic compound with the chemical formula AlBrs. In its
anhydrous form, it exists as a white to pale yellow crystalline solid. It is a powerful Lewis acid,
readily accepting electron pairs, which makes it an effective catalyst in a variety of chemical
reactions, most notably Friedel-Crafts alkylations and acylations.[1] Its hygroscopic nature and
reactivity with water necessitate careful handling and storage.[2] This guide will delve into the
various methods for its synthesis, its key physicochemical properties, and its applications, with
a focus on its role in organic chemistry and drug development.[3]

Synthesis of Aluminum Bromide

Several methods have been developed for the synthesis of aluminum bromide, ranging from
direct reaction of the elements to more specialized electrochemical processes. The choice of
method often depends on the desired purity, scale, and available starting materials.
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Direct Bromination of Aluminum

The most common laboratory and industrial method for preparing aluminum bromide is the
direct reaction of aluminum metal with bromine.[2] This reaction is highly exothermic and
requires careful control.

Reaction:
2AI(s) + 3Brz(l) — 2AIBrs(s)[4]
Experimental Protocol:

Materials:

Aluminum granules or turnings (33 g)[5]

e Liquid bromine (185 @), dried over concentrated sulfuric acid[5]
o A 1l-L three-neck, flat-bottom flask[5]

e Adouble-surface reflux condenser[5]

o Adropping funnel with a pressure equalization tube[5]
o Athermometer[5]

e Glass wool[5]

e Calcium chloride drying tube[5]

» Nitrogen gas supply[5]

« Distillation apparatus|[5]

Procedure:

e Place a thin layer of glass wool at the bottom of the three-neck flask and add the aluminum
granules.[5]

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b048194?utm_src=pdf-body
https://en.wikipedia.org/wiki/Aluminium_bromide
https://study.com/academy/lesson/aluminum-bromide-chemical-formula-symbol-uses.html
https://www.sciencemadness.org/whisper/viewthread.php?tid=18000
https://www.sciencemadness.org/whisper/viewthread.php?tid=18000
https://www.sciencemadness.org/whisper/viewthread.php?tid=18000
https://www.sciencemadness.org/whisper/viewthread.php?tid=18000
https://www.sciencemadness.org/whisper/viewthread.php?tid=18000
https://www.sciencemadness.org/whisper/viewthread.php?tid=18000
https://www.sciencemadness.org/whisper/viewthread.php?tid=18000
https://www.sciencemadness.org/whisper/viewthread.php?tid=18000
https://www.sciencemadness.org/whisper/viewthread.php?tid=18000
https://www.sciencemadness.org/whisper/viewthread.php?tid=18000
https://www.sciencemadness.org/whisper/viewthread.php?tid=18000
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048194?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Assemble the apparatus with the dropping funnel containing the dried bromine, the reflux
condenser topped with a calcium chloride drying tube, and the thermometer.[5]

Flush the entire system with dry nitrogen gas.[5]

Initiate the reaction by adding 10-15 drops of bromine from the dropping funnel onto the
aluminum. The reaction may take several minutes to begin, indicated by the evolution of
white fumes.[5]

Once the reaction starts, continue to add the bromine in small portions (5-10 drops at a
time), monitoring the temperature. The reaction is sporadic and may be accompanied by
flashes and sparks.[5]

After approximately half of the bromine has been added, a vigorous reflux should
commence. The rate of bromine addition can then be increased, using the reflux rate to
control the reaction temperature.[5]

Once all the bromine has been added, the reaction mixture is allowed to cool.

The crude aluminum bromide can be purified by vacuum distillation. Assemble a distillation
apparatus and heat the reaction flask. The initial distillate may be reddish due to excess
bromine; this should be collected separately. The subsequent fraction, which is colorless, is
the pure aluminum bromide.[5]

Safety Precautions: This reaction is extremely exothermic and involves highly toxic and
corrosive bromine. It must be performed in a well-ventilated fume hood. Appropriate personal
protective equipment (PPE), including heavy-duty gloves, safety goggles, and a face shield, is
mandatory. An aqueous solution of sodium thiosulfate should be readily available to neutralize
any bromine spills.[5]

Reaction with Hydrogen Bromide

Aluminum bromide can also be synthesized by the reaction of aluminum metal with hydrogen
bromide gas.[2]

Reaction:
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2AI(s) + 6HBr(g) — 2AIBrs(s) + 3H2(g)[2]
Experimental Protocol:

A detailed, step-by-step laboratory protocol for this specific method is not readily available in
the searched literature. However, the general principle involves passing a stream of dry
hydrogen bromide gas over heated aluminum metal in a tube furnace. The resulting aluminum
bromide sublimes and can be collected in a cooler part of the apparatus. Extreme caution is
required due to the corrosive nature of HBr gas.

Halide Exchange

Halide exchange reactions provide another route to aluminum bromide. This typically involves
the reaction of aluminum chloride with a bromide source.[1]

Reaction:
AICI3(g) + 3HBr(g) — AlBrs(g) + 3HCI(g)[1]
Experimental Protocol:

Detailed experimental procedures for this method at a laboratory scale are not well-
documented in the provided search results. The reaction is generally carried out at high
temperatures by passing hydrogen bromide gas over heated aluminum chloride.[1]

Electrochemical Synthesis

An electrochemical method for the preparation of aluminum bromide has also been
described. This process involves the use of an aluminum anode in an electrolyte solution of
hydrogen bromide in an aprotic solvent.[1]

Reaction at the Anode:
Al - ABR* + 3e[1]
Overall Reaction in Electrolyte:

AR+ + 3Br~ — AlBrs[1]
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Experimental Protocol:
A specific example from the literature describes the following setup:

Materials:

Glass-lined electrochemical cell[6]

Aluminum anode[6]

Platinum wire cathode[6]

Electrolyte: A solution of hydrogen bromide in dimethylformamide[6]

Procedure:

The electrochemical cell is fitted with the aluminum anode and platinum cathode.[6]

e The electrolyte solution, containing hydrogen bromide dissolved in dimethylformamide, is
added to the cell.[6]

e The reaction is initiated by passing an electric current through the cell.[6]

» Once initiated, the reaction can proceed without the continuous application of external
electrical power.[6]

e The product is a solution of aluminum bromide in the electrolyte. If the concentration of
aluminum bromide exceeds its solubility, it will precipitate as a solid.[6]

Properties of Aluminum Bromide

The utility of aluminum bromide in various applications is a direct result of its distinct physical
and chemical properties.

Physical Properties

Anhydrous aluminum bromide is a colorless, crystalline solid that is hygroscopic and sublimes
upon heating.[7][8] It is soluble in a variety of organic solvents, including benzene, toluene, and
simple hydrocarbons.[7]
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Property Value References
Molecular Formula AlIBrs [7]
Molar Mass 266.694 g/mol (anhydrous) [7]

374.785 g/mol (hexahydrate) [7]

White to pale yellow crystalline

Appearance solid [7]
Odor Pungent [4]
Density 3.2 g/cm?3 (anhydrous) [8]
2.54 g/cm?3 (hexahydrate) [8]

Melting Point 97.5 °C (anhydrous) [8]
93 °C (hexahydrate) [8]

Boiling Point 255 °C (anhydrous) [8]
Solubility in water Highly soluble, reacts violently [4]

Standard Enthalpy of

] -527.5 kJ/mol [8]
Formation (AfH®)
Standard Molar Entropy (S°) 180.2 J/(mol-K) [8]
Heat Capacity (Cp) 100.6 J/(mol-K) [8]

Chemical Properties

The chemical behavior of aluminum bromide is dominated by its strong Lewis acidity.

o Lewis Acidity: Aluminum bromide is a potent Lewis acid, readily forming adducts with Lewis
bases. This property is the basis for its catalytic activity in many organic reactions.[1]

» Reactivity with Water: It reacts vigorously and exothermically with water, hydrolyzing to form
aluminum hydroxide and hydrogen bromide gas. This reaction is the reason for its fuming in
moist air.[1][9] AIBr3(s) + 3H20(I) — AI(OH)s(s) + 3HBr(qg)
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e Structure: In the solid state and in non-coordinating solvents, aluminum bromide exists as a
dimer, Al2Brs, with two AlBra tetrahedra sharing a common edge. At high temperatures in the
gas phase, this dimer can dissociate into the monomeric AlBrs form.[2]

o Catalytic Activity: As a Lewis acid catalyst, it is instrumental in promoting reactions such as
Friedel-Crafts alkylation and acylation, as well as isomerization and polymerization reactions.

[1]

Applications in Organic Synthesis and Drug
Development

The primary application of aluminum bromide in organic chemistry is as a catalyst in Friedel-
Crafts reactions, which are fundamental for the synthesis of a wide range of aromatic
compounds, including many pharmaceutical intermediates.[3][10]

Friedel-Crafts Acylation

Friedel-Crafts acylation is a key method for the formation of aryl ketones. Aluminum bromide
is a highly effective catalyst for this transformation.

Reaction Mechanism: The mechanism involves the activation of an acyl halide or anhydride by
aluminum bromide to form a highly electrophilic acylium ion. This is followed by electrophilic
attack on the aromatic ring and subsequent deprotonation to restore aromaticity.[11][12]

Workflow for Friedel-Crafts Acylation:
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Click to download full resolution via product page
Caption: Friedel-Crafts acylation mechanism catalyzed by AlBrs.
Other Applications
Beyond Friedel-Crafts reactions, aluminum bromide is used in:
» |somerization reactions: It can catalyze the rearrangement of hydrocarbon skeletons.[4]

e Bromination reactions: It can act as a brominating agent in certain synthetic transformations.

[9]
o Polymerization: It serves as a catalyst in some polymerization processes.

e Material Science: It is used in the production of advanced materials, including flame
retardants.[10]

Safety and Handling

Aluminum bromide is a corrosive and hazardous substance that requires strict safety
protocols.

» Handling: All manipulations should be carried out in a well-ventilated fume hood.[13]
Anhydrous aluminum bromide should be handled under an inert atmosphere (e.g., nitrogen
or argon) to prevent contact with moisture.[14]

» Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, safety goggles, a face shield, and a flame-retardant lab coat.[13]

e Storage: Store in a cool, dry, well-ventilated area in tightly sealed containers.[14] It should be
stored away from water, alcohols, and strong acids.[15]

e Spills: In case of a spill, do not use water. Cover the spill with a dry, inert absorbent material
such as sand or dry lime, and then collect it in a sealed container for disposal.[15]

o Disposal: Dispose of aluminum bromide waste in accordance with local, state, and federal
regulations. It may be necessary to treat it as hazardous waste.[15][16]
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Conclusion

Aluminum bromide is a highly valuable reagent in organic synthesis, primarily due to its
strong Lewis acidity. Its role as a catalyst in Friedel-Crafts reactions has made it an
indispensable tool for the construction of complex aromatic molecules, which are often key
intermediates in the development of pharmaceuticals and other fine chemicals. A thorough
understanding of its synthesis, properties, and safe handling procedures is essential for its
effective and responsible use in a research and industrial setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Aluminum Bromide: Structure, Characteristics, and Industrial Uses [eureka.patsnap.com]
e 2. Aluminium bromide - Wikipedia [en.wikipedia.org]

e 3. nbinno.com [nbinno.com]

e 4. study.com [study.com]

e 5. Sciencemadness Discussion Board - Aluminum bromide from HBr - Powered by XMB
1.9.11 [sciencemadness.org]

e 6. US3954577A - Electrochemical preparation of aluminum bromide - Google Patents
[patents.google.com]

e 7. Aluminum Bromide Formula: Properties, Chemical Structure and Uses [extramarks.com]

¢ 8. Aluminum Bromide Formula - Structure, Properties, Uses, Sample Questions -
GeeksforGeeks [geeksforgeeks.org]

e 9. Aluminum Bromide | Aluminum Sulfate | Aluminum Manufacturers
[@aluminummanufacturers.org]

e 10. chemimpex.com [chemimpex.com]
e 11. byjus.com [byjus.com]
e 12. Friedel-Crafts acilezés [sigmaaldrich.com]

e 13. prochemonline.com [prochemonline.com]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b048194?utm_src=pdf-body
https://www.benchchem.com/product/b048194?utm_src=pdf-custom-synthesis
https://eureka.patsnap.com/blog/what-is-aluminum-bromide/
https://en.wikipedia.org/wiki/Aluminium_bromide
https://www.nbinno.com/article/other-organic-chemicals/aluminum-bromide-pharmaceutical-materials-science-applications-yv
https://study.com/academy/lesson/aluminum-bromide-chemical-formula-symbol-uses.html
https://www.sciencemadness.org/whisper/viewthread.php?tid=18000
https://www.sciencemadness.org/whisper/viewthread.php?tid=18000
https://patents.google.com/patent/US3954577A/en
https://patents.google.com/patent/US3954577A/en
https://www.extramarks.com/studymaterials/formulas/aluminum-bromide-formula/
https://www.geeksforgeeks.org/chemistry/aluminum-bromide-formula-structure-properties-uses-sample-questions/
https://www.geeksforgeeks.org/chemistry/aluminum-bromide-formula-structure-properties-uses-sample-questions/
https://aluminummanufacturers.org/aluminum-sulfate/aluminum-bromide/
https://aluminummanufacturers.org/aluminum-sulfate/aluminum-bromide/
https://www.chemimpex.com/products/35345
https://byjus.com/chemistry/friedel-crafts-acylation-alkylation/
https://www.sigmaaldrich.com/HU/hu/technical-documents/technical-article/chemistry-and-synthesis/organic-reaction-toolbox/friedel-crafts-acylation
https://prochemonline.com/wp-content/uploads/2021/06/1009.AluminumBromide-5.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048194?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 14. tcichemicals.com [tcichemicals.com]
e 15. Itschem.com [ltschem.com]
e 16. cdhfinechemical.com [cdhfinechemical.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Synthesis and
Properties of Aluminum Bromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b048194#synthesis-and-properties-of-aluminum-
bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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